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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397 Get Quote

Essential Safety and Handling Guide for 3-
Ethoxyaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Ethoxyaniline in a laboratory setting. The following

information is intended for researchers, scientists, and professionals in drug development to

ensure the safe management of this chemical.

Hazard Identification and Safety Data
3-Ethoxyaniline is a toxic chemical that requires careful handling to prevent exposure. It is

harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1][2][3] Prolonged or

repeated exposure may cause damage to organs.[1][2][4] It is also suspected of causing

genetic defects and may cause an allergic skin reaction.

Physical and Chemical Properties:
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Property Value

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol [2]

Appearance Dark red liquid[1]

Boiling Point 248 °C (lit.)[2]

Density 1.032 g/mL at 25 °C (lit.)[2]

Flash Point 113 °C (235.4 °F) - closed cup[2][3]

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral 3[2][3]

Acute Toxicity, Dermal 3[2][3]

Acute Toxicity, Inhalation 3[2][3]

Specific Target Organ Toxicity (Repeated

Exposure)
2[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 3-Ethoxyaniline to minimize exposure. The level

of PPE required depends on the scale and nature of the work being conducted.

Recommended PPE for Handling 3-Ethoxyaniline:
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Scale of
Operation

Engineering
Controls

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Small Scale

(e.g., <10g)
Fume hood

Chemical-

resistant

gloves (Nitrile

or Neoprene)

[5]

Safety

glasses with

side shields

or safety

goggles[5]

Not generally

required if

handled in a

fume hood

Laboratory

coat

Medium

Scale (e.g.,

10g - 100g)

Fume hood

Double-

gloving with

chemical-

resistant

gloves

Chemical

splash

goggles and

a face

shield[5]

NIOSH-

approved

respirator

with organic

vapor

cartridges[1]

Chemical-

resistant

apron or

coveralls over

a lab coat[5]

Large Scale

(e.g., >100g)

Closed

system or

glove box

Heavy-duty

chemical-

resistant

gloves

Full-face

respirator

with

appropriate

cartridges

NIOSH-

approved

supplied-air

respirator

Full-body

chemical-

resistant

suit[6]

Operational Plan: Weighing and Solution
Preparation Protocol
This protocol outlines the step-by-step procedure for safely weighing 3-Ethoxyaniline and

preparing a solution.

Methodology:

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Gather all necessary materials: 3-Ethoxyaniline, solvent, glassware, balance, and

appropriate PPE.

Verify that an emergency shower and eyewash station are accessible.
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Donning PPE:

Put on all required PPE as specified in the table above for the appropriate scale of

operation.

Weighing:

Place a calibrated balance inside the fume hood.

Use a tared, sealed container (e.g., a vial with a septum cap) to weigh the 3-
Ethoxyaniline.

Slowly and carefully transfer the desired amount of the liquid chemical into the container

using a clean pipette.

Immediately seal the container to prevent vapor release.

Record the weight.

Solution Preparation:

In the fume hood, add the desired solvent to a separate, appropriate piece of glassware

(e.g., a volumetric flask).

Using a syringe, carefully draw the weighed 3-Ethoxyaniline from its container and slowly

add it to the solvent.

Rinse the original container with a small amount of solvent and add the rinsing to the bulk

solution to ensure a complete transfer.

Cap the flask and mix gently.

Cleanup:

Decontaminate all non-disposable equipment that came into contact with 3-Ethoxyaniline
using an appropriate solvent (e.g., ethanol), followed by soap and water.[1]
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Dispose of all contaminated disposable materials in a designated hazardous waste

container.
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Workflow for Handling 3-Ethoxyaniline

Preparation

Donning PPE

Chemical Handling

Cleanup and Disposal

Verify Fume Hood Operation

Gather Materials

Confirm Emergency Equipment Access

Wear Appropriate PPE

Weigh in Fume Hood

Prepare Solution

Decontaminate Equipment

Dispose of Waste
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Emergency Spill Response for 3-Ethoxyaniline

Small Spill Response Large Spill Response

Spill Occurs

Assess Spill Size

Small Spill (<100mL) Large Spill (>100mL)

Alert Area Personnel

Yes

Evacuate Lab

Yes

Contain with Absorbent

Collect Waste

Decontaminate Area

Activate Alarm (if needed)

Secure Area

Call Emergency Services

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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